Cas no 88508-72-9 ((2R,3R,4S,5R)-2-(2,6-Dimethoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-(2,6-Dimethoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CAS No: 88508-72-9
• MF: C₁₂H₁₆N₄O₆
• MW: 312.278642654419
• CID: 993091
• PubChem ID: 11151091
• Update Time: 2025-04-20

(2R,3R,4S,5R)-2-(2,6-Dimethoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (3R,6R,9S,12R)-6,9-dimethyl-3-[6-(oxiran-2-yl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
• SCHEMBL7944662
• (2R,3R,4S,5R)-2-(2,6-Dimethoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 88508-72-9
• (2R,3R,4S,5R)-2-(2,6-dimethoxy-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C12H16N4O6/c1-20-10-6-9(14-12(15-10)21-2)16(4-13-6)11-8(19)7(18)5(3-17)22-11/h4-5,7-8,11,17-19H,3H2,1-2H3/t5-,7-,8-,11-/m1/s1
• InChI Key： GPIAHWGIJWPJHB-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(=NC1=2)OC)OC)O)O

Computed Properties

• Exact Mass: 312.10698424g/mol
• Monoisotopic Mass: 312.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides